Cas no 142508-68-7 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI))

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI) structure
142508-68-7 structure
Product Name:9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
CAS No:142508-68-7
MF:C28H46O3
MW:430.663049221039
CID:152037
PubChem ID:6438753
Update Time:2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
    • (1R,3Z,5R)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-(hydroxymethyl)-4-methylidenecyclohexan-1-ol
    • (1beta,3alpha,5Z,7E)-1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
    • (1R,3R,5Z,7E)-1-(hydroxymethyl)-9,10-secocholesta-5,7,10-triene-3,25-diol
    • 1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol (1beta,3alpha,5Z,7E)-
    • 1-Hbdv D3
    • 1-Hydroxymethyl-3-norhydroxy-3,25-dihydroxyvitamin D3
    • 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, 1-(hydroxymethyl)-, (1beta,3alpha,5Z,7E)-
    • LMST03020340
    • (5Z,7E)-(1R,3R)-1-(hydroxymethyl)-9,10-seco-5,7,10,(19)-cholestatriene-3,25-diol
    • (1R)-25-hydroxy-1-(hydroxymethyl)vitamin D3 / (1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
    • 142508-68-7
    • (1R)-25-Hydroxy-1-(hydroxymethyl)vitamin D3/(1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
    • Inchi: 1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-12-13-26-21(9-7-15-28(25,26)5)10-11-22-16-24(30)17-23(18-29)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23+,24+,25-,26+,28-/m1/s1
    • InChI Key: PHNIFGLIGXOIQV-YOQPZTCMSA-N
    • SMILES: OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](CO)C[C@H](C\3)O)/CCC[C@]12C

Computed Properties

  • Exact Mass: 430.34469533g/mol
  • Monoisotopic Mass: 430.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 60.7Ų
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